Cas no 42747-84-2 (2,4(1H,3h)-pyrimidinedione, 3-methyl-6-(1-methylhydrazino)-)

• Product Name: 2,4(1H,3h)-pyrimidinedione, 3-methyl-6-(1-methylhydrazino)-
• CAS No: 42747-84-2
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• MDL: MFCD00459810
• CID: 2189388
• PubChem ID: 946067
• Update Time: 2025-11-01

2,4(1H,3h)-pyrimidinedione, 3-methyl-6-(1-methylhydrazino)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3h)-pyrimidinedione, 3-methyl-6-(1-methylhydrazino)-
• 3-Methyl-6-(1-Methylhydrazin-1-yl)-1,2,3,4- tetrahydropyriMidine-2,4-dione
• 3-methyl-6-(1-methylhydrazinyl)pyrimidine-2,4(1H,3H)-dione
• 6-[amino(methyl)amino]-3-methyl-1H-pyrimidine-2,4-dione
• DTXSID90359150
• DTXCID70310204
• HMS1691B16
• BAS 00444396
• STK177189
• 42747-84-2
• SB55717
• 3-methyl-6-(1-methylhydrazinyl)uracil
• DB-323447
• CS-0320079
• 3-methyl-6-(1-methylhydrazino)uracil
• AKOS000714960
• SCHEMBL2183881

• MDL： MFCD00459810
• Inchi： 1S/C6H10N4O2/c1-9-5(11)3-4(10(2)7)8-6(9)12/h3H,7H2,1-2H3,(H,8,12)
• InChI Key： VQUOCQPUWMVVJV-UHFFFAOYSA-N
• SMILES： O=C1NC(=CC(N1C)=O)N(C)N

Computed Properties

• Exact Mass: 170.08037557Da
• Monoisotopic Mass: 170.08037557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 78.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2,4(1H,3h)-pyrimidinedione, 3-methyl-6-(1-methylhydrazino)-

Comprehensive Overview of 2,4(1H,3H)-Pyrimidinedione, 3-Methyl-6-(1-Methylhydrazino)- (CAS No. 42747-84-2)

2,4(1H,3H)-Pyrimidinedione, 3-Methyl-6-(1-Methylhydrazino)- (CAS No. 42747-84-2) is a specialized pyrimidine derivative with significant interest in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of heterocyclic organic compounds, which are pivotal in drug development and molecular biology. The pyrimidinedione core structure is a key motif in nucleobases, making derivatives like this one essential for studying DNA/RNA interactions and enzyme inhibition mechanisms.

In recent years, the demand for 3-Methyl-6-(1-Methylhydrazino)-2,4(1H,3H)-Pyrimidinedione has surged due to its potential applications in targeted therapies. Researchers are particularly intrigued by its hydrazino moiety, which can be leveraged for designing prodrugs or enzyme inhibitors. The compound’s CAS No. 42747-84-2 is frequently searched in academic databases, reflecting its relevance in oncology and antiviral research. Its unique structure allows for modifications that could address drug resistance, a hot topic in modern pharmacology.

The synthesis of 2,4(1H,3H)-Pyrimidinedione derivatives often involves multi-step organic reactions, with emphasis on regioselective functionalization. For 3-Methyl-6-(1-Methylhydrazino)- variants, optimizing yield and purity is critical, as impurities may affect biological activity. Analytical techniques like HPLC and NMR are routinely employed to characterize this compound, ensuring compliance with research-grade standards. These protocols align with the growing emphasis on quality control in synthetic chemistry, a trending search term among lab professionals.

Beyond its pharmaceutical potential, CAS 42747-84-2 is also explored in material science. Its conjugated system and hydrogen-bonding capabilities make it a candidate for organic electronics or sensors. This dual applicability—biomedical and industrial—fuels its popularity in cross-disciplinary studies. Users often search for "pyrimidinedione applications" or "hydrazino derivatives in drug design," highlighting the compound’s versatility.

Environmental and safety profiles of 3-Methyl-6-(1-Methylhydrazino)-2,4(1H,3H)-Pyrimidinedione are also under scrutiny, as sustainable chemistry gains traction. Researchers prioritize compounds with minimal ecotoxicity, and this derivative’s biodegradability is a subject of ongoing investigation. Such concerns resonate with the "green chemistry" trend, frequently queried in scientific forums.

In summary, 2,4(1H,3H)-Pyrimidinedione, 3-Methyl-6-(1-Methylhydrazino)- (CAS No. 42747-84-2) is a multifaceted compound bridging gaps between drug discovery and advanced materials. Its nomenclature, synthesis, and applications are hotly debated in peer-reviewed journals, making it a staple in contemporary research. As AI and machine learning accelerate molecular design, this compound’s role in high-throughput screening workflows is expected to expand, further cementing its importance.